Cas no 1233954-95-4 (1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride)

• Product Name: 1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride
• CAS No: 1233954-95-4
• MF: C₁₁H₁₅ClFN₃O₂
• MW: 275.707104921341
• CID: 4788432
• Update Time: 2025-05-24

1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride

• Inchi： 1S/C11H14FN3O2.ClH/c12-9-2-1-3-10(11(9)15(16)17)14-6-4-8(13)5-7-14;/h1-3,8H,4-7,13H2;1H
• InChI Key： LEHHNNVWFHXCDB-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1[N+](=O)[O-])N1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 276
• Topological Polar Surface Area: 75.1

1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride

Comprehensive Overview of 1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride (CAS No. 1233954-95-4)

1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride (CAS No. 1233954-95-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely explored for their bioactive potential. The presence of a fluoro and nitro group on the phenyl ring, combined with the piperidin-4-amine backbone, makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for fluorinated compounds like 1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the fluoro substituent influences the compound's interaction with biological targets, a topic frequently searched in AI-driven drug design platforms. The nitro group further adds to its reactivity, making it a candidate for catalytic reduction studies and heterocyclic synthesis.

The compound's CAS No. 1233954-95-4 is often referenced in patent literature and academic journals, highlighting its role in the synthesis of central nervous system (CNS) targeting molecules. Given the rising interest in neurotherapeutics, this aligns with trending searches on platforms like PubMed and Google Scholar. Its hydrochloride salt form improves solubility, a critical factor for in vitro and in vivo studies, which is a common query among medicinal chemists.

From a synthetic chemistry perspective, 1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride serves as a building block for high-value intermediates. Its structural motifs are found in compounds investigated for GPCR modulation, a hot topic in precision medicine. The compound's piperidine core is also associated with kinase inhibition, a frequently searched term in cancer research databases.

Environmental and regulatory considerations are also relevant. While not classified as hazardous, its nitroaromatic component prompts discussions on green chemistry alternatives, a trending subject in sustainable synthesis. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In summary, 1-(3-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride (CAS No. 1233954-95-4) exemplifies the intersection of structural innovation and applied research. Its relevance to drug discovery, catalysis, and material science ensures its continued prominence in scientific discourse.